Neoruscogenin
Neoruscogenin
Brand Name:
Vulcanchem
CAS No.:
17676-33-4
VCID:
VC0191974
InChI:
InChI=1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)13-21-19-6-5-17-11-18(28)12-23(29)26(17,4)20(19)8-9-25(21,24)3/h5,16,18-24,28-29H,1,6-14H2,2-4H3/t16-,18+,19+,20-,21-,22-,23+,24-,25-,26-,27+/m0/s1
SMILES:
Molecular Formula:
C27H40O4
Molecular Weight:
428.6 g/mol
Neoruscogenin
CAS No.: 17676-33-4
Natural Products
VCID: VC0191974
Molecular Formula: C27H40O4
Molecular Weight: 428.6 g/mol
| CAS No. | 17676-33-4 |
|---|---|
| Product Name | Neoruscogenin |
| Molecular Formula | C27H40O4 |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | (1S,2S,4S,6R,7S,8R,9S,12S,13R,14R,16R)-7,9,13-trimethyl-5'-methylidenespiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14,16-diol |
| Standard InChI | InChI=1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)13-21-19-6-5-17-11-18(28)12-23(29)26(17,4)20(19)8-9-25(21,24)3/h5,16,18-24,28-29H,1,6-14H2,2-4H3/t16-,18+,19+,20-,21-,22-,23+,24-,25-,26-,27+/m0/s1 |
| Standard InChIKey | ALTRINCJVPIQNK-NHIXJPGBSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4([C@@H](C[C@@H](C5)O)O)C)C)O[C@]16CCC(=C)CO6 |
| Canonical SMILES | CC1C2C(CC3C2(CCC4C3CC=C5C4(C(CC(C5)O)O)C)C)OC16CCC(=C)CO6 |
| Synonyms | 1 beta,3 beta,25S-spirosta-5,25(27)-diene-1,3-diol neoruscogenin |
| PubChem Compound | 9910474 |
| Last Modified | Nov 11 2021 |
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